Lewatit TP207, sodium form
Overview
Description
Lewatit TP207, sodium form, is a weakly acidic, macroporous cation exchange resin. It contains chelating iminodiacetic acid groups and is designed for the selective extraction of heavy metal cations from weakly acidic to weakly basic solutions . This resin is particularly effective in removing divalent cations such as copper, vanadium, uranium, lead, nickel, zinc, cadmium, cobalt, iron, beryllium, manganese, calcium, magnesium, strontium, and barium .
Preparation Methods
Synthetic Routes and Reaction Conditions
Lewatit TP207 is synthesized by incorporating iminodiacetic acid groups into a macroporous crosslinked polystyrene matrix . The resin is then conditioned with caustic soda solution to convert it into its sodium form . This conditioning process is essential for the resin to achieve its selective extraction properties.
Industrial Production Methods
The industrial production of Lewatit TP207 involves the polymerization of styrene and divinylbenzene to form a crosslinked polystyrene matrix. This matrix is then functionalized with iminodiacetic acid groups through a series of chemical reactions . The final product is conditioned with caustic soda to ensure it is in the sodium form .
Chemical Reactions Analysis
Types of Reactions
Lewatit TP207 undergoes ion exchange reactions, where it selectively binds and removes heavy metal cations from solutions . The resin does not undergo oxidation, reduction, or substitution reactions under normal operating conditions.
Common Reagents and Conditions
The resin is effective in the presence of complexing agents such as ammonia, aliphatic and aromatic amines, multivalent carboxylic acids (e.g., citric acid, gluconic acid, oxalic acid), and phosphates (e.g., sodium polyphosphate, tetrasodium diphosphate) . It operates effectively in a pH range of 1.5 to 9 and at temperatures up to 80°C .
Major Products Formed
The primary product formed from the ion exchange reactions is the resin-bound heavy metal cation complex . The resin can be regenerated by treating it with a suitable regenerant solution, such as hydrochloric acid or sulfuric acid, to release the bound metal cations and restore the resin to its sodium form .
Scientific Research Applications
Lewatit TP207 has a wide range of scientific research applications, including:
Chemistry: Used for the selective extraction and recovery of heavy metals from hydrometallurgical solutions
Biology: Employed in the purification of biopharmaceuticals, nutraceuticals, and pharmaceuticals.
Medicine: Utilized in the removal of metal contaminants from processing baths and electroplating rinse waters
Industry: Applied in the selective trace removal of heavy metals from industrial metal surface finishing effluents, contaminated ground and waste water streams, and potable water production
Mechanism of Action
Lewatit TP207 operates through ion exchange, where the iminodiacetic acid groups on the resin selectively bind to heavy metal cations in solution . The resin’s macroporous structure allows for efficient diffusion of metal ions into the resin matrix, where they are chelated by the iminodiacetic acid groups . This selective binding is facilitated by the resin’s high affinity for divalent cations .
Comparison with Similar Compounds
Similar Compounds
Lewatit MonoPlus TP 207: Similar to Lewatit TP207 but with monodisperse, uniform-sized beads that offer superior kinetic behavior and faster uptake of cations.
Lewatit TP 208: Another weakly acidic cation exchange resin with similar chelating properties but different selectivity for metal ions.
Uniqueness
Lewatit TP207 is unique due to its high selectivity for divalent cations and its ability to operate effectively in the presence of complexing agents . Its macroporous structure and iminodiacetic acid functional groups provide excellent chemical and mechanical stability, making it suitable for a wide range of applications .
Properties
CAS No. |
135620-93-8 |
|---|---|
Molecular Formula |
C23H25NO8 |
Molecular Weight |
0 |
Synonyms |
lewatit tp 207 sodium form |
Origin of Product |
United States |
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